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Compound of Interest

Compound Name: 2-(1-Methylcyclopropyl)ethanol

Cat. No.: B3060211

Technical Support Center: 2-(1-
methylcyclopropyl)ethanol

Welcome to the technical support guide for 2-(1-methylcyclopropyl)ethanol (CAS No. 19687-
04-8). This resource is designed for researchers, chemists, and drug development
professionals to provide clear, actionable guidance on the common handling, storage, and
application challenges associated with this unique building block. Our goal is to ensure the
integrity of your experiments by anticipating and resolving potential issues before they impact
your results.

Section 1: Frequently Asked Questions (FAQS)

This section addresses the most common initial inquiries regarding the properties and safe
handling of 2-(1-methylcyclopropyl)ethanol.

Q1: What are the fundamental physical and chemical properties of 2-(1-
methylcyclopropyl)ethanol?

Al: Understanding the core properties of this reagent is the first step to successful
experimentation. Key data points are summarized below.
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Property Value Source(s)
CAS Number 19687-04-8 [1][2]
Molecular Formula CeH120 [1][3]
Molecular Weight 100.16 g/mol [1114]
IUPAC Name i:ﬁ)ll-methylcyclopropyl)ethan- 2]

Boiling Point 79-80 °C (at 46.5 Torr) [4]

Purity (Typical) >97% [1112]
Appearance Colorless Liquid (Assumed) [5]

Predicted Density

0.938 £ 0.06 g/cm3

[4]

Predicted pKa

15.16 £ 0.10

[4]

Q2: What are the official guidelines for the storage of 2-(1-methylcyclopropyl)ethanol to
ensure its long-term stability?

A2: Proper storage is critical to prevent degradation and maintain the high purity of the reagent.
The compound's stability is influenced by temperature, atmosphere, and light.
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Condition Recommendation

Rationale Source(s)

Temperature 2-8 °C (Refrigerated)

Minimizes potential
degradation pathways
such as oxidation or
slow acid-catalyzed
o [EnA
rearrangement. This is
the most commonly
cited storage

condition.

Store under an inert
Atmosphere atmosphere (e.g.,

Argon or Nitrogen).

The hydroxyl group
can be susceptible to
oxidation over time.
An inert atmosphere [6][7]
displaces oxygen and
moisture, preserving

compound integrity.

) Keep in a tightly
Container )
sealed container.

Prevents

contamination from
atmospheric moisture [8]
and other laboratory

vapors.

Store in a dry, well-
ventilated place away
) from incompatible
Environment .
substances like strong
oxidizing agents and

strong acids.

Prevents hazardous
reactions and ensures
a safe storage
. [4][6]
environment. The
compound is a

flammable liquid.

Q3: What are the primary safety hazards associated with 2-(1-methylcyclopropyl)ethanol and

what personal protective equipment (PPE) is required?

A3: This compound presents moderate hazards that require standard laboratory precautions.

e Hazard Statements:
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[e]

H226: Flammable liquid and vapour.[4]

o

H315: Causes skin irritation.[2][4]

[¢]

H319: Causes serious eye irritation.[2][4]

[¢]

H335: May cause respiratory irritation.[2][4]

 Signal Word: Warning[2][4]
e Required PPE:
o Eye Protection: Wear chemical safety goggles or a face shield.[7]

o Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile). Inspect gloves
before use.[6]

o Skin and Body Protection: Use a lab coat to prevent skin contact.[6]

o Respiratory Protection: Handle in a well-ventilated area or a chemical fume hood to avoid
inhaling vapors.[8]

o Handling Precautions: Keep away from heat, sparks, and open flames. Ground all equipment
to prevent static discharge.[6][7]

Section 2: Troubleshooting Guide for Experimental
Applications

This section explores specific problems that may arise during the use of 2-(1-
methylcyclopropyl)ethanol in a research setting, providing explanations and solutions based
on its chemical structure and reactivity.

Q4: My reaction is yielding a complex mixture of byproducts, and | suspect the cyclopropyl ring
is not stable under my conditions. Why is this happening?

A4: This is a common issue rooted in the inherent chemical reactivity of the cyclopropylmethyl
carbinol system. The three-membered cyclopropane ring possesses significant ring strain (~27
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kcal/mol)[9][10]. This strain makes the ring susceptible to cleavage, particularly when a
carbocation is formed on an adjacent carbon.

Causality: In the presence of strong acids, Lewis acids, or strong electrophiles, the hydroxyl
group can be protonated and eliminated as water, forming a primary carbocation. This cation is
immediately stabilized by the neighboring cyclopropyl ring, leading to a rapid rearrangement
and ring-opening. This process, known as the cyclopropylmethyl-cyclobutyl-homoallyl
rearrangement, generates a mixture of products.

Below is a diagram illustrating the potential reaction pathways under acidic conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [handling and storage issues with 2-(1-
methylcyclopropyl)ethanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3060211#handling-and-storage-issues-with-2-1-
methylcyclopropyl-ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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